Cas no 41315-18-8 (Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-)
41315-18-8 structure
Product Name:Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
CAS No:41315-18-8
MF:C19H25ClO2
MW:320.853605031967
CID:2634541
PubChem ID:218941
Update Time:2025-04-21
Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-cyclohexylphenyl)cyclohexane-1-carboxylic acid
- DTXCID90116780
- 1-(3-Chloro-4-cyclohexylphenyl)cyclohexanecarboxylic acid
- Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
- TAI-402
- 41315-18-8
- DTXSID30194289
-
- Inchi: 1S/C19H25ClO2/c20-17-13-15(19(18(21)22)11-5-2-6-12-19)9-10-16(17)14-7-3-1-4-8-14/h9-10,13-14H,1-8,11-12H2,(H,21,22)
- InChI Key: IFWUDZLEHZDKDS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1CCCCC1)C1(C(=O)O)CCCCC1
Computed Properties
- Exact Mass: 320.1543077Da
- Monoisotopic Mass: 320.1543077Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3Ų
Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)- Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
41315-18-8 (Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent